Cas no 357387-83-8 (1-(4-chloro-3-nitrobenzoyl)-3,5-dimethyl-1H-pyrazole)

• Product Name: 1-(4-chloro-3-nitrobenzoyl)-3,5-dimethyl-1H-pyrazole
• CAS No: 357387-83-8
• MF: C₁₂H₁₀ClN₃O₃
• MW: 279.679101467133
• CID: 6129737
• PubChem ID: 728108
• Update Time: 2025-10-22

1-(4-chloro-3-nitrobenzoyl)-3,5-dimethyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-(4-chloro-3-nitrobenzoyl)-3,5-dimethyl-1H-pyrazole
• (4-chloro-3-nitrophenyl)-(3,5-dimethylpyrazol-1-yl)methanone
• Methanone, (4-chloro-3-nitrophenyl)(3,5-dimethyl-1H-pyrazol-1-yl)-
• CHEMBL398234
• SR-01000401851-1
• SR-01000401851
• CBMicro_022630
• CCG-9601
• (4-chloro-3-nitrophenyl)(3,5-dimethyl-1H-pyrazol-1-yl)methanone
• Z57100449
• AKOS001714784
• 357387-83-8
• EN300-1207695
• BIM-0022665.P001

• Inchi： 1S/C12H10ClN3O3/c1-7-5-8(2)15(14-7)12(17)9-3-4-10(13)11(6-9)16(18)19/h3-6H,1-2H3
• InChI Key： VMERKGDLYXXCQW-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(Cl)C([N+]([O-])=O)=C1)(N1C(C)=CC(C)=N1)=O

Computed Properties

• Exact Mass: 279.0410689g/mol
• Monoisotopic Mass: 279.0410689g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 80.7Ų

Experimental Properties

• Density: 1.43±0.1 g/cm3(Predicted)
• Boiling Point: 469.3±55.0 °C(Predicted)
• pka: -1.45±0.12(Predicted)

Additional information on 1-(4-chloro-3-nitrobenzoyl)-3,5-dimethyl-1H-pyrazole

Comprehensive Overview of 1-(4-chloro-3-nitrobenzoyl)-3,5-dimethyl-1H-pyrazole (CAS No. 357387-83-8)

1-(4-chloro-3-nitrobenzoyl)-3,5-dimethyl-1H-pyrazole, with the CAS number 357387-83-8, is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. This compound belongs to the pyrazole family, a class of heterocyclic compounds known for their diverse biological activities. The presence of both chloro and nitro functional groups in its structure enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for 1-(4-chloro-3-nitrobenzoyl)-3,5-dimethyl-1H-pyrazole has surged due to its potential applications in drug discovery. Researchers are particularly interested in its role as a building block for designing novel small-molecule inhibitors, which are crucial in targeting specific enzymes or proteins involved in diseases. The compound's nitrobenzoyl moiety is often leveraged to improve binding affinity and selectivity in medicinal chemistry projects.

Another area where CAS 357387-83-8 is gaining traction is in the development of agrochemicals. The pyrazole core is a common feature in many herbicides and pesticides, and modifications to its structure can lead to compounds with enhanced efficacy and environmental safety. This aligns with the growing global focus on sustainable agriculture and the need for eco-friendly crop protection solutions.

From a synthetic perspective, the preparation of 1-(4-chloro-3-nitrobenzoyl)-3,5-dimethyl-1H-pyrazole involves multi-step organic reactions, including acylation and nitration. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been explored to optimize its production, reducing reaction times and improving yields. These innovations are part of the broader trend toward green chemistry, which aims to minimize waste and energy consumption.

The compound's physicochemical properties, such as its melting point, solubility, and stability, are critical for its handling and application. Analytical methods like HPLC and NMR spectroscopy are routinely employed to ensure its purity and structural integrity. These quality control measures are essential for meeting the stringent requirements of regulatory agencies in the pharmaceutical and agrochemical industries.

As the scientific community continues to explore the potential of 1-(4-chloro-3-nitrobenzoyl)-3,5-dimethyl-1H-pyrazole, its role in addressing contemporary challenges such as drug resistance and food security cannot be overstated. By integrating cutting-edge technologies and sustainable practices, researchers are unlocking new possibilities for this versatile compound, paving the way for groundbreaking advancements in science and industry.